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Compound of Interest

Compound Name: Sanguilutine Chloride

CAS No.: 55950-34-0

Cat. No.: B14627360 Get Quote

Safe Management and Disposal Protocol: Sanguilutine Chloride

Executive Summary & Chemical Identity
Sanguilutine Chloride is a quaternary benzophenanthridine alkaloid, structurally homologous

to Sanguinarine and Chelerythrine. It is primarily isolated from Sanguinaria canadensis

(Bloodroot), Macleaya cordata, and Argemone mexicana.[1][2]

While often used in antimicrobial and anti-inflammatory research, this compound acts as a

potent DNA intercalator and Na+/K+-ATPase inhibitor. Because specific safety data sheets

(SDS) for Sanguilutine are rare compared to its analog Sanguinarine, this protocol utilizes the

safety profile of Sanguinarine Chloride (CAS 5578-73-4) as the primary toxicological proxy.

Operational Directive: Treat Sanguilutine Chloride as a High Potency Active Pharmaceutical

Ingredient (HPAPI). All disposal must ensure zero environmental release due to its cytotoxicity

and potential for bioaccumulation.

Hazard Profile & Risk Assessment
To understand the necessity of the disposal steps, one must understand the mechanism of

toxicity.
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Property
Data (Proxy: Sanguinarine
Cl)

Operational Implication

CAS Number
18431-52-8 (Parent), 5578-73-

4 (Analog)
Use for waste manifesting.

Molecular Weight ~367–400 g/mol
Heavy organic salt; non-

volatile.

Toxicity Mechanism
DNA Intercalation; Na+/K+-

ATPase Inhibition

Cytotoxic. Disrupts cellular ion

balance and replication.

Acute Toxicity
Oral LD50 (Rat): ~1658 mg/kg

IV LD50 (Rat): ~29 mg/kg

High risk via injection/mucous

membranes. Low oral

bioavailability does not negate

systemic risk.

Skin Hazard
Escharotic (Causes tissue

necrosis)

Corrosive to living tissue;

causes scabbing/scarring.

GHS Codes H302, H315, H319, H335
Harmful if swallowed; Irritant to

eyes/skin/respiratory.[3]

Critical Warning: Do not mistake the relatively high oral LD50 for safety. Benzophenanthridine

alkaloids are necrotizing agents (escharotics) upon direct contact with tissues and highly toxic if

they bypass the digestive tract.

Disposal Decision Matrix (Visualized)
The following workflow dictates the logical path for waste handling, ensuring segregation from

incompatible streams (specifically strong oxidizers which may cause uncontrolled reactions,

though less likely with the chloride salt).
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Waste Generation:
Sanguilutine Chloride

Determine Physical State

Solid Waste
(Powder, Contaminated PPE)

Powder/Debris

Liquid Waste
(Mother Liquor, Solvents)

Solution

Double Bagging
(Polyethylene, >2 mil)

Rigid Outer Container
(Amber Glass/HDPE)

Labeling:
'Toxic - Benzophenanthridine Alkaloid'

Segregate Solvent Stream
(Halogenated vs Non-Halogenated)

Carboy/Bottle
(Vented Cap if volatile solvent)

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Chemical Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of Sanguilutine Chloride waste

streams.
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Detailed Disposal Procedures
A. Solid Waste (Powder & PPE)

Primary Containment: Collect all pure powder, weighing boats, and heavily contaminated

gloves in a transparent polyethylene bag (minimum 2 mil thickness).

Secondary Containment: Place the sealed bag into a rigid container (Wide-mouth HDPE jar

or Amber Glass).

Reasoning: Prevents puncture and contains any dust that escapes the primary bag.

Labeling: Must read "TOXIC SOLID - Sanguilutine Chloride (Benzophenanthridine

Alkaloid)."

B. Liquid Waste (Solutions)
Solvent Compatibility: Sanguilutine Chloride is soluble in ethanol, methanol, and DMSO.

Segregation: Do not mix with strong oxidizing acids (e.g., Nitric Acid, Chromic Acid). While

the chloride salt is stable, the alkaloid structure can degrade unpredictably with strong

oxidizers.

Protocol:

Collect in a dedicated carboy compatible with the solvent (e.g., HDPE for alcohols).

Do not fill >90% capacity to allow for thermal expansion.

Label as "TOXIC LIQUID - [Solvent Name] + Trace Alkaloids."

C. Surface Decontamination (Spill Cleanup)
Unlike biologicals, "bleaching" is not a guaranteed destruction method for the aromatic ring

structure of benzophenanthridines, though it may alter the chromophore.

Solid Spill: Do not sweep (creates dust). Use a HEPA vacuum or wet-wipe method.
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Solvent Wash: Wipe the area with 70% Ethanol or Methanol. Sanguilutine is highly soluble in

alcohols; this solubilizes the residue for removal.

Surfactant Wash: Follow with a soap/water wash to remove residual salts.

Disposal of Wipes: All wipes used in steps 2-3 must be treated as Solid Toxic Waste (see

Section A).

Final Disposition: Incineration
The only acceptable final disposal method is High-Temperature Incineration.

Why: Chemical deactivation (hydrolysis/oxidation) in the lab is difficult to validate for complex

fused-ring alkaloids. Incomplete reaction products may remain toxic.

Requirement: Ensure your hazardous waste vendor (e.g., Veolia, Clean Harbors,

Triumvirate) codes this waste for incineration, not fuel blending or wastewater treatment.

Sewer Disposal:STRICTLY PROHIBITED. These compounds are toxic to aquatic life and

can persist in water tables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14627360?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sanguinarine-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Sanguinarine-chloride
https://en.wikipedia.org/wiki/Sanguinarine
https://file.medchemexpress.com/batch_PDF/HY-N0052A/Sanguinarine-chloride-SDS-MedChemExpress.pdf
https://www.scbt.com/p/sanguinarine-chloride-5578-73-4
https://cdn.caymanchem.com/cdn/msds/16951m.pdf
https://www.extrasynthese.com/MSDS/GBR/1845_sanguinarine_chloride_MSDS_FDS.pdf
https://www.researchgate.net/publication/323854065_Toxicological_Effects_of_Berberine_and_Sanguinarine
https://pmc.ncbi.nlm.nih.gov/articles/PMC5867333/
https://phyproof.phytolab.com/en/reference-substances/details/sanguinarine-chloride-89327
https://www.benchchem.com/product/b14627360#sanguilutine-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b14627360#sanguilutine-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b14627360#sanguilutine-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b14627360#sanguilutine-chloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14627360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14627360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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